Cas no 1196-22-1 (2-Cyclopenten-1-one,2-(acetyloxy)-3-methyl-)

• Product Name: 2-Cyclopenten-1-one,2-(acetyloxy)-3-methyl-
• CAS No: 1196-22-1
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 195055
• PubChem ID: 70960
• Update Time: 2025-04-19

2-Cyclopenten-1-one,2-(acetyloxy)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one,2-(acetyloxy)-3-methyl-
• (2-methyl-5-oxocyclopenten-1-yl) acetate
• 2-Acetoxy-1-methyl-cyclopent-1-en-3-on
• 2-acetoxy-3-methyl-2-cyclopenten-1-one
• 2-Acetoxy-3-methyl-cyclopent-2-en-1-on
• 2-Acetoxy-3-methyl-cyclopent-2-enon
• 2-acetoxy-3-methyl-cyclopent-2-enone
• 2-acetoxy-3-methylcyclopentenone
• 2-methyl-5-oxocyclopent-1-en-1-yl acetate
• 2-methyl-6-oxocyclopent-1-enyl acetate
• AC1L2F8Y
• AC1Q5WX8
• AR-1E3757
• CTK4B1415
• EINECS 214-809-3
• NSC109960
• SCHEMBL10861612
• NSC-109960
• NSC 109960
• NS00023868
• 1196-22-1
• DTXSID20152515
• AKOS006303599
• Q63398059
• Cyclotene acetate

• Inchi： 1S/C8H10O3/c1-5-3-4-7(10)8(5)11-6(2)9/h3-4H2,1-2H3
• InChI Key： NNYIMCWMHNKLNZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(CCC=1C)=O

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters